Cas no 244767-67-7 (Dapivirine)

• Product name: Dapivirine
• CAS No: 244767-67-7
• MF: C₂₀H₁₉N₅
• MW: 329.398363351822
• MDL: MFCD09833899
• CID: 274210
• PubChem ID: 214347

Dapivirine Chemical and Physical Properties

Names and Identifiers

• Benzonitrile,4-[[4-[(2,4,6-trimethylphenyl)amino]-2-pyrimidinyl]amino]-
• Dapivirine (TMC120)
• 4-[[4-(2,4,6-trimethylanilino)pyrimidin-2-yl]amino]benzonitrile
• 4-[[4-[(2,4,6-Trimethylphenyl)amino]-2-pyrimidinyl]amino]benzonitrile
• Dapivirine
• TMC-120
• 4-({4-[(2,4,6-trimethylphenyl)amino]pyrimidin-2-yl}amino)benzenecarbonitrile
• dapivirinum
• R 147681
• TMC120
• UNII-TCN4MG2VXS
• TMC 120
• TMC 120R147681
• R147681
• Dapivirine(TMC120)
• TCN4MG2VXS
• Benzonitrile, 4-[[4-[(2,4,6-trimethylphenyl)amino]-2-pyrimidinyl]amino]-
• 4-[4-(2,4,6-TRIMETHYL-PHENYLAMINO)-PYRIMIDIN-2-YLAMINO]-BENZONITRILE
• AK326148
• 4-((4-(mesitylamino)pyrimidin-2-yl)amino)benzonitrile
• 4-({4-[(2,4,6-trimethylphenyl)amino]pyrimidin-2-yl}amino)benzonitr
• BCP06491
• SB16698
• 4-({4-[(2,4,6-trimethylphenyl)amino]pyrimidin-2-yl}amino)benzonitrile
• GEL-002
• 4-[[4-[(2,4,6-trimethylphenyl)-amino]-2-pyrimidinyl]amino]benzonitrile
• 244767-67-7
• s2914
• DAPIVIRINE [USAN]
• Dapivirine intravaginal ring
• Gel-02
• CCG-267802
• Q27097831
• Ring-004
• SCHEMBL383370
• TMC120-R147681
• ILAYIAGXTHKHNT-UHFFFAOYSA-N
• DT-0051
• AC-30627
• 4-[[4-[(2,4,6trimethylphenyl)amino]-2-pyrimidinyl]amino]benzonitrile
• D11246
• TMC-120/R-147681
• HMS3651J10
• AKOS016513117
• R-147681
• 4-(4-(mesitylamino)pyrimidin-2-ylamino)benzonitrile
• HY-14266
• DTXSID40179244
• NS00068137
• SW220193-1
• 4-((4-((2,4,6-Trimethylphenyl)amino)pyrimidin-2-yl)amino)benzonitrile
• DAPIVIRINE [WHO-DD]
• Dapivirine [USAN:INN]
• CHEMBL70663
• J-690269
• C20H19N5
• AIDS-105293
• DB08639
• Dapivirine (USAN/INN)
• Dapivirine,tmc-120
• MFCD09833899
• BDBM50467334
• Dapivirine [INN]
• FT-0665472
• NCGC00371120-06
• TMC120;R147681
• 4-[[4[(2,4,6-trimethylphenyl)amino]-2-pyrimidinyl]amino]benzonitrile
• EX-A115
• GLXC-04864
• Dapivirine?
• DA-52310
• BRD-K12885236-001-02-7

• MDL： MFCD09833899
• Inchi： 1S/C20H19N5/c1-13-10-14(2)19(15(3)11-13)24-18-8-9-22-20(25-18)23-17-6-4-16(12-21)5-7-17/h4-11H,1-3H3,(H2,22,23,24,25)
• InChI Key： ILAYIAGXTHKHNT-UHFFFAOYSA-N
• SMILES： N([H])(C1C([H])=C([H])N=C(N([H])C2C([H])=C([H])C(C#N)=C([H])C=2[H])N=1)C1C(C([H])([H])[H])=C([H])C(C([H])([H])[H])=C([H])C=1C([H])([H])[H]

Computed Properties

• Exact Mass: 329.164046g/mol
• Surface Charge: 0
• XLogP3: 4.8
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 4
• Monoisotopic Mass: 329.164046g/mol
• Monoisotopic Mass: 329.164046g/mol
• Topological Polar Surface Area: 73.6Ų
• Heavy Atom Count: 25
• Complexity: 452
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1

Experimental Properties

• Density: 1.23±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 190℃
• Boiling Point: 557.9°C at 760 mmHg
• Flash Point: 291.2±32.9 °C
• Refractive Index: 1.648
• Solubility: Insuluble (1.5E-4 g/L) (25 ºC),
• PSA: 73.63000
• LogP: 4.90668
• Vapor Pressure: 0.0±1.5 mmHg at 25°C

Dapivirine Security Information

• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P280-P305+P351+P338
• Safety Instruction： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzonitriles